Cas no 2308475-77-4 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid)

• Product Name: (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid
• CAS No: 2308475-77-4
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6074390
• PubChem ID: 165558177
• Update Time: 2025-10-11

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid
• 2308475-77-4
• EN300-1568055
• (3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]butanoic acid

• Inchi： 1S/C24H28N2O6/c1-14(12-21(27)28)25-23(29)22(15(2)31-3)26-24(30)32-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,14-15,20,22H,12-13H2,1-3H3,(H,25,29)(H,26,30)(H,27,28)/t14-,15?,22?/m1/s1
• InChI Key： HDACZWYZFILWQR-LJHBPXGCSA-N
• SMILES： O(C(NC(C(N[C@H](C)CC(=O)O)=O)C(C)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid

Introduction to (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic Acid (CAS No. 2308475-77-4)

The compound 2308475-77-4, also known as (3R)-3-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-3-methoxybutanamidobutanoic acid, is a highly specialized organic molecule with significant applications in the fields of organic chemistry, biochemistry, and drug discovery. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxy substituent, and an amide linkage. The presence of these functional groups makes it a valuable tool in peptide synthesis and other advanced chemical processes.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) groups in protecting amino groups during peptide synthesis. The Fmoc group is widely used due to its stability under basic conditions and ease of removal under acidic conditions. In the case of 2308475-77-4, the Fmoc group is strategically positioned to protect the amino group while allowing for precise control over the reactivity of the molecule during synthesis. This makes it an ideal candidate for use in complex peptide constructions and modifications.

The stereochemistry of the compound, specifically the (R) configuration at the third carbon atom, plays a critical role in its biological activity and interactions. Stereoisomerism is a key factor in drug design, as it can significantly influence the molecule's pharmacokinetics, efficacy, and safety profile. Recent research has emphasized the importance of stereocontrol in medicinal chemistry, particularly in the development of enantioselective catalysts and chiral drugs. The (R) configuration in 2308475-77-4 suggests potential applications in asymmetric synthesis and enantioselective reactions.

The methoxy substituent present in the molecule adds another layer of complexity to its structure and functionality. Methoxy groups are known to influence molecular properties such as solubility, stability, and bioavailability. In this compound, the methoxy group may act as a directing group or participate in hydrogen bonding interactions, which could be crucial for its intended applications in medicinal chemistry.

Recent advancements in analytical techniques have enabled researchers to gain deeper insights into the structural properties of compounds like 2308475-77-4. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the molecular formula and stereochemistry of this compound. These techniques provide critical data for quality control and structural elucidation, ensuring that the compound meets rigorous standards for use in research and development.

In terms of synthesis, 2308475-77-4 is typically prepared through a multi-step process involving peptide coupling reactions, protection/deprotection strategies, and stereochemical control. The synthesis begins with the activation of the carboxylic acid group using a coupling agent such as HATU or EDCI. The Fmoc group is then introduced via nucleophilic substitution or amidation reactions. The stereochemistry at the third carbon is controlled during this process using chiral resolving agents or asymmetric induction techniques.

The application of this compound extends beyond traditional peptide synthesis. It has shown promise in areas such as enzyme catalysis, where its unique structure can serve as a substrate or inhibitor for specific enzymatic pathways. Recent studies have explored its potential as a substrate for peptidases, providing valuable insights into enzyme mechanisms and substrate specificity.

In conclusion, 2308475-77-4 represents a cutting-edge molecule with diverse applications in organic chemistry and biochemistry. Its complex structure, featuring an Fmoc group, methoxy substituent, and specific stereochemistry, positions it as a valuable tool for researchers working on peptide synthesis, asymmetric catalysis, and drug discovery. With ongoing advancements in analytical techniques and synthetic methodologies, this compound continues to be an area of active research interest.